![molecular formula C10H21NO2 B1465240 4-(1,3-Dioxolan-2-yl)-4-methylhexan-1-amine CAS No. 1354952-43-4](/img/structure/B1465240.png)
4-(1,3-Dioxolan-2-yl)-4-methylhexan-1-amine
Overview
Description
Synthesis Analysis
The synthesis of similar compounds often involves complex organic reactions. For instance, the synthesis of “1,2-bis(4-(1,3-dioxolan-2-yl)phenyl)diazene oxide” was developed based on glucose as an eco-friendly reductant . Another example is the synthesis of “4-(2-(1,3-dioxolan-2-yl)phenoxy) phthalonitrile” which was dispersed in n-pentanol in a standard schlenk tube .Scientific Research Applications
Synthesis and Chemical Reactions
One significant application of compounds related to "4-(1,3-Dioxolan-2-yl)-4-methylhexan-1-amine" involves their use in chemical synthesis and reactions. For instance, the reaction of 5-methylene-1,3-dioxolan-2-ones with amines leads to the formation of 4-hydroxy-2-oxazolidinones under certain conditions. This reaction demonstrates the utility of dioxolane derivatives in synthesizing heterocyclic compounds with potential applications in pharmaceuticals and materials science (Chernysheva, Bogolyubov, & Semenov, 2013).
Material Science and Engineering
In the field of materials science, dioxolane derivatives have been utilized for the development of novel materials. For example, amine-functionalized polyglycerols obtained by copolymerization of cyclic carbonate monomers showcase the application of these compounds in creating polymers with specific end groups. This process involves glycerol carbonate and cyclic carbonate bearing phthalimide moieties, highlighting the versatility of dioxolane derivatives in polymer synthesis (Parzuchowski, Świderska, Roguszewska, Frączkowski, & Tryznowski, 2018).
Environmental and Analytical Applications
Furthermore, dioxolane derivatives have been investigated for environmental and analytical applications. A study on the comparison of traditional and fullerene-based adsorbents for extracting dioxane and dioxolane derivatives from milk provides insights into their potential use in improving food safety and quality control processes. This research highlights the efficiency of fullerene-based adsorbents in trapping these molecules, indicating the relevance of dioxolane derivatives in environmental science and analytical chemistry (Kochaev, Razavi, Kaya, Afshar Mogaddam, Altunay, Nemati, Katin, Grishakov, Podlivaev, & Maslov, 2021).
Mechanism of Action
Target of action
The specific targets of a compound depend on its chemical structure and properties. For example, compounds with a dioxolane group (a type of acetal) are often involved in reactions with enzymes that can open the dioxolane ring .
Biochemical pathways
The compound could potentially affect various biochemical pathways depending on its targets. For example, a compound similar to “4-(1,3-Dioxolan-2-yl)-4-methylhexan-1-amine” was found to be involved in the 2-C-methyl-D-erythritol 4-phosphate pathway and the biosynthesis of labdane-type diterpenoids .
properties
IUPAC Name |
4-(1,3-dioxolan-2-yl)-4-methylhexan-1-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H21NO2/c1-3-10(2,5-4-6-11)9-12-7-8-13-9/h9H,3-8,11H2,1-2H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEBJQGIHPKWGRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)(CCCN)C1OCCO1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H21NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
187.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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